Cas no 206446-46-0 (tert-butyl 3-(prop-2-en-1-yl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(prop-2-en-1-yl)azetidine-1-carboxylate
• CAS No: 206446-46-0
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• MDL: MFCD24473931
• CID: 2094280
• PubChem ID: 11745599
• Update Time: 2025-06-20

tert-butyl 3-(prop-2-en-1-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-allylazetidine-1-carboxylate
• 1-Boc-3-allylazetidine
• tert-butyl 3-(prop-2-en-1-yl)azetidine-1-carboxylate
• AKOS025290998
• 3-Allyl-1-Boc-azetidine
• AS-51944
• 206446-46-0
• CS-0048357
• P13949
• Tert-butyl 3-prop-2-enylazetidine-1-carboxylate
• MFCD24473931
• SB12499
• SCHEMBL24392200
• 1-Azetidinecarboxylic acid, 3-(2-propen-1-yl)-, 1,1-dimethylethyl ester
• tert-Butyl3-allylazetidine-1-carboxylate
• SY097287

• MDL： MFCD24473931
• Inchi： 1S/C11H19NO2/c1-5-6-9-7-12(8-9)10(13)14-11(2,3)4/h5,9H,1,6-8H2,2-4H3
• InChI Key： NRVSFSWUHOREJA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(CC=C)C1)=O

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on tert-butyl 3-(prop-2-en-1-yl)azetidine-1-carboxylate

Introduction to Tert-butyl 3-(prop-2-en-1-yl)azetidine-1-carboxylate (CAS No. 206446-46-0)

Tert-butyl 3-(prop-2-en-1-yl)azetidine-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number 206446-46-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azetidine class of heterocyclic structures, characterized by a five-membered ring containing two carbon atoms and one nitrogen atom. The presence of a tert-butyl group at the 1-position and an allyl group at the 3-position introduces unique reactivity and potential biological activity, making it a valuable scaffold for drug discovery and development.

The structural features of Tert-butyl 3-(prop-2-en-1-yl)azetidine-1-carboxylate contribute to its versatility in synthetic chemistry. The tert-butyl group, a bulky alkyl moiety, enhances the compound's lipophilicity and stability, which are critical factors in drug design. Additionally, the allyl substituent introduces unsaturation, allowing for further functionalization via cross-coupling reactions such as Suzuki or Heck couplings. These properties make it an attractive intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in azetidine derivatives due to their potential pharmacological applications. Azetidine scaffolds have been explored for their activity in various biological pathways, including enzyme inhibition and receptor binding. The specific arrangement of functional groups in Tert-butyl 3-(prop-2-en-1-yl)azetidine-1-carboxylate positions it as a promising candidate for further investigation in medicinal chemistry. Researchers have utilized this compound as a building block to develop molecules with enhanced binding affinity and selectivity, which are essential for achieving desired therapeutic outcomes.

One of the most compelling aspects of Tert-butyl 3-(prop-2-en-1-yl)azetidine-1-carboxylate is its role in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in many physiological processes, and their dysregulation is associated with various diseases, including cancer and inflammation. By modifying the azetidine core with appropriate substituents, chemists can generate inhibitors that target specific proteases with high precision. The stability provided by the tert-butyl group helps maintain the integrity of the inhibitor during metabolic processes, improving its bioavailability and efficacy.

Another area where Tert-butyl 3-(prop-2-en-1-yl)azetidine-1-carboxylate has shown promise is in the development of kinase inhibitors. Kinases are another class of enzymes involved in signal transduction pathways, and their overactivity is often linked to diseases such as cancer. The ability to fine-tune the structure of azetidine derivatives allows for the creation of kinase inhibitors with improved potency and selectivity. The allyl group provides a handle for further derivatization, enabling researchers to optimize interactions with target kinases while minimizing off-target effects.

The synthesis of Tert-butyl 3-(prop-2-en-1-yl)azetidine-1-carboxylate involves multi-step organic transformations that highlight its synthetic utility. The introduction of the tert-butyl group typically employs tert-butanol or diethyl carbonate as starting materials, followed by reaction with an appropriate azetidinone precursor under acidic or basic conditions. The subsequent installation of the allyl group can be achieved through alkylation reactions or metal-catalyzed cross-coupling techniques. These synthetic strategies demonstrate the compound's adaptability and its potential for further chemical manipulation.

Recent advancements in computational chemistry have also contributed to the study of Tert-butyl 3-(prop-2-en-1-yl)azetidine-1-carboxylate. Molecular modeling techniques allow researchers to predict binding modes and interactions between this compound and biological targets with high accuracy. These predictions guide experimental design and help identify optimal derivatives for drug development. Additionally, virtual screening methods enable high-throughput evaluation of large libraries of compounds, accelerating the discovery process.

The pharmacokinetic properties of Tert-butyl 3-(prop-2-en-1-yl)azetidine-1-carboxylate are another critical consideration in its application as a pharmaceutical intermediate. Studies have indicated that modifications to the azetidine ring can significantly impact absorption, distribution, metabolism, and excretion (ADME) profiles. By incorporating lipophilic groups like the tert-butyl moiety, researchers can enhance membrane permeability and improve oral bioavailability. Conversely, polar substituents may increase water solubility but could affect metabolic stability.

In conclusion,Tert-butyl 3-(prop-2-en-1-yl)azetidinecarboxylic acid (CAS No:2064464646) represents a fascinating compound with diverse applications in pharmaceutical research. Its unique structural features make it a valuable tool for synthesizing novel bioactive molecules targeting various diseases. As our understanding of molecular interactions continues to evolve,this compound will undoubtedly play a significant role in future drug discovery efforts, offering new opportunities for therapeutic intervention.